Cas no 25714-71-0 (4-Hydroxybutanal)

4-Hydroxybutanal structure

Product Name:4-Hydroxybutanal

CAS No:25714-71-0

MF:C₄H₈O₂

MW:88.1051216125488

MDL:MFCD00082183

CID:278112

PubChem ID:93093

Update Time:2025-09-19

4-Hydroxybutanal Chemical and Physical Properties

Names and Identifiers

- Butanal, 4-hydroxy-
- 4-HYDROXYBUTANAL
- 4-hydroxy-butanal
- 4-Hydroxybutyraldehyde
- 4-hydroxy-n-butyraldehyde
- 4-oxidanylbutanal
- Butanal,4-hydroxy
- EINECS 247-205-3
- gamma-Hydroxybutyraldehyde
- MFCD00082183
- Q19597550
- FT-0700942
- EN300-86333
- 8T59P1Q6NO
- UNII-8T59P1Q6NO
- 25714-71-0
- 4-Hydroxybutyraldehyde; Butanal, 4-Hydroxy-
- NS00027948
- DTXSID1067128
- gamma-hydroxy butyraldehyde
- BCP30477
- PIAOXUVIBAKVSP-UHFFFAOYSA-N
- DTXCID0037368
- 4-Hydroxybutanal
- MDL： MFCD00082183
- Inchi： 1S/C4H8O2/c5-3-1-2-4-6/h3,6H,1-2,4H2
- InChI Key： PIAOXUVIBAKVSP-UHFFFAOYSA-N
- SMILES： OCCCC=O

Computed Properties

Exact Mass: 88.05240
Monoisotopic Mass: 88.052
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 3
Complexity: 34.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3A^2
XLogP3: -0.7

Experimental Properties

Density: 1.109 g/cm3 (12 ºC)
Boiling Point: 98-99 ºC (35 Torr)
Flash Point: 76.5±15.2 ºC,
Refractive Index: 1.48043 (589.3 nm 12 ºC)
Solubility: Soluble (211 g/l) (25 º C),
PSA: 37.30000
LogP: -0.04220

4-Hydroxybutanal Customs Data

HS CODE：2912491000
Customs Data：

China Customs Code:
2912491000

Overview:

2912491000. Aldehydes and alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Summary:

2912491000. other aldehyde-alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

4-Hydroxybutanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B443928-10mg	4-Hydroxybutanal	25714-71-0		10mg	$ 64.00	2023-09-08
TRC	B443928-50mg	4-Hydroxybutanal	25714-71-0		50mg	$ 155.00	2023-09-08
TRC	B443928-100mg	4-Hydroxybutanal	25714-71-0		100mg	$ 241.00	2023-09-08
Chemenu	CM116421-50mg	4-Hydroxybutanal	25714-71-0	95%	50mg	$138	2024-07-28
Chemenu	CM116421-100mg	4-Hydroxybutanal	25714-71-0	95%	100mg	$207	2024-07-28
Chemenu	CM116421-250mg	4-Hydroxybutanal	25714-71-0	95%	250mg	$330	2024-07-28
abcr	AB480047-250 mg	4-Hydroxybutanal, 95%; .	25714-71-0	95%	250mg	€522.90	2023-04-20
abcr	AB480047-1 g	4-Hydroxybutanal, 95%; .	25714-71-0	95%	1g	€991.20	2023-04-20
eNovation Chemicals LLC	Y1106680-1g	4-hydroxybutanal	25714-71-0	95%	1g	$600	2024-07-23
Enamine	EN300-86333-0.05g	4-hydroxybutanal	25714-71-0	95.0%	0.05g	$285.0	2025-03-21

4-Hydroxybutanal Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:25714-71-0)4-Hydroxybutanal

Order Number:A1151033

Stock Status:in Stock

Quantity:100mg/250mg/1g/5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 23:14

Price ($):186.0/300.0/778.0/2723.0

Email:sales@amadischem.com

Product Official Link

4-Hydroxybutanal Related Literature

1. One-pot catalytic selective synthesis of 1,4-butanediol from 1,4-anhydroerythritol and hydrogen

Tianmiao Wang,Sibao Liu,Masazumi Tamura,Yoshinao Nakagawa,Norihito Hiyoshi,Keiichi Tomishige Green Chem. 2018 20 2547
2. Structure and surface characteristics of Fe-promoted Ni/Al2O3 catalysts for hydrogenation of 1,4-butynediol to 1,4-butenediol in a slurry-bed reactor

Hongli Wu,Lisheng Guo,Fengyun Ma,Yuelan Wang,Wenlong Mo,Xing Fan,Hangjie Li,Yuming Yu,Inamullah Mian,Noritatsu Tsubaki Catal. Sci. Technol. 2019 9 6598
3. Synthesis of (4E,6Z,10Z)-hexadeca-4,6,10-trien-1-ol and (4E,6E,10Z)-hexadeca-4,6,10-trien-1-ol, the pheromone components of cocoa pod borer moth Conopomorpha cramerella

Fei Huang,Yushun Zhang,Yun Yao,Wanqiu Yang,Yunhai Tao RSC Adv. 2017 7 35575
4. The selectively regulated vapour phase dehydrogenation of 1,4-butanediol to γ-butyrolactone employing a copper-based ceria catalyst

Jayesh T. Bhanushali,Divya Prasad,Komal N. Patil,Gurram Venkata Ramesh Babu,Itika Kainthla,Kamaraju Seetha Rama Rao,Arvind H. Jadhav,Bhari Mallanna Nagaraja New J. Chem. 2019 43 11968
5. Effects of a forming process on the properties and structure of RANEY?-Ni catalysts for the hydrogenation of 1,4-butenediol

Xianlong Gao,Wenlong Mo,Fengyun Ma,Tsubaki Noritatsu,Hongli Wu,Xing Fan RSC Adv. 2020 10 5516

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

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